Cas no 946348-03-4 (N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide)

• Product Name: N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide
• CAS No: 946348-03-4
• MF: C₁₇H₂₁NO₄S₂
• MW: 367.482942342758
• CID: 5514141
• Update Time: 2025-07-18

N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]butanamide
• N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide

• Inchi： 1S/C17H21NO4S2/c1-3-5-17(19)18-12-16(15-6-4-11-23-15)24(20,21)14-9-7-13(22-2)8-10-14/h4,6-11,16H,3,5,12H2,1-2H3,(H,18,19)
• InChI Key： JCEXFQZNHBYFLV-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(OC)C=C1)(=O)=O)C1SC=CC=1)(=O)CCC

Additional information on N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide

Recent Advances in the Study of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide (CAS: 946348-03-4)

N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide (CAS: 946348-03-4) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique sulfonyl and thiophene moieties, has been investigated for its biological activity and mechanism of action in various disease models. The following research brief consolidates the latest findings related to this compound, highlighting its significance in current scientific exploration.

Recent studies have focused on the synthesis and optimization of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide to enhance its pharmacological properties. Researchers have employed advanced techniques such as structure-activity relationship (SAR) analysis and molecular docking to elucidate its binding affinity with target proteins. Preliminary results suggest that this compound exhibits promising activity against specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular processes. For instance, one study reported its ability to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. Another investigation highlighted its potential as an anti-proliferative agent in certain cancer cell lines, where it induced apoptosis through the activation of caspase-dependent pathways. These findings underscore the compound's versatility and its potential as a lead candidate for further drug development.

The pharmacokinetic profile of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide has also been a subject of recent research. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable bioavailability and metabolic stability in preclinical models. These attributes, combined with its low toxicity profile, position the compound as a viable candidate for translational research.

Despite these promising results, challenges remain in the development of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide as a therapeutic agent. Researchers are actively addressing issues related to its solubility and formulation to improve its delivery and efficacy. Additionally, further studies are needed to fully understand its mechanism of action and potential off-target effects.

In conclusion, N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide (CAS: 946348-03-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activity and favorable pharmacokinetic properties make it a promising candidate for the treatment of various diseases. Continued investigation into its therapeutic potential and optimization of its chemical properties will be critical in advancing this compound toward clinical applications.